Cas no 1346616-98-5 ((R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol(Duloxetine Impurity))

• Product Name: (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol(Duloxetine Impurity)
• CAS No: 1346616-98-5
• MF: C₁₈H₁₉NOS
• MW: 297.414563417435
• CID: 4554217
• Update Time: 2025-06-07

(R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol(Duloxetine Impurity) Chemical and Physical Properties

Names and Identifiers

• (R)-1-[3-(Methylamino)-1-(2-thienyl)propyl]-
• 1-[(1R)-3-(methylamino)-1-thiophen-2-ylpropyl]naphthalen-2-ol
• Duloxetine hydrochloride impurity C
• Duloxetine 2-Naphthalenol (R)-Isomer
• 2-Naphthalenol, 1-[(1R)-3-(methylamino)-1-(2-thienyl)propyl]-
• (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol(Duloxetine Impurity)

• Inchi： 1S/C18H19NOS/c1-19-11-10-15(17-7-4-12-21-17)18-14-6-3-2-5-13(14)8-9-16(18)20/h2-9,12,15,19-20H,10-11H2,1H3/t15-/m0/s1
• InChI Key： VSBHSOHJAQPAOS-HNNXBMFYSA-N
• SMILES： C1([C@H](C2SC=CC=2)CCNC)=C2C(C=CC=C2)=CC=C1O

Additional information on (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol(Duloxetine Impurity)

Chemical Profile of (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol (CAS No. 1346616-98-5) and Its Implications in Modern Research

(R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol, identified by the CAS number 1346616-98-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, often referred to as a Duloxetine Impurity, has garnered attention due to its structural complexity and potential applications in the synthesis of therapeutic agents. The presence of specific functional groups, including a naphthalene ring, a thienyl moiety, and an amine substituent, makes this compound a versatile intermediate in organic synthesis.

The structural features of (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol contribute to its unique chemical properties. The naphthalene ring, a well-known aromatic system, imparts stability and reactivity that can be exploited in various synthetic pathways. The thienyl group, on the other hand, introduces a sulfur atom that can participate in coordination chemistry or influence electronic properties. The amine substituent at the 3-position adds another layer of reactivity, allowing for further functionalization and derivatization.

In recent years, there has been growing interest in the development of novel psychoactive substances aimed at treating mental health disorders. (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol has been explored as a potential precursor in the synthesis of compounds with pharmacological activity. Specifically, its structural motif has been investigated for its role in modulating neurotransmitter systems, particularly serotonin and norepinephrine reuptake inhibition. These mechanisms are central to the action of many antidepressants and anxiolytics.

One of the most notable applications of this compound is its use as an impurity standard in pharmaceutical quality control. Impurities in drug formulations can significantly impact the safety and efficacy of a therapeutic agent. Therefore, having well-characterized impurity standards like (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol is crucial for ensuring compliance with regulatory standards such as those set forth by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The synthesis of (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Recent advancements in catalytic methods have enabled more efficient and selective transformations, reducing the number of steps required and minimizing byproduct formation. For instance, asymmetric catalysis has been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications where chirality plays a critical role.

From a biochemical perspective, the interaction of (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol with biological targets has been studied extensively. Computational modeling techniques have been particularly valuable in predicting binding affinities and understanding molecular recognition processes. These studies have provided insights into how structural modifications can enhance binding interactions with target proteins, thereby improving therapeutic efficacy.

The compound's potential extends beyond its role as an impurity standard or a precursor in drug synthesis. It has also been explored as a building block for more complex molecules with novel biological activities. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and analgesic properties. The versatility of its structural framework allows chemists to design molecules that can interact with multiple biological pathways simultaneously.

Recent research has also focused on green chemistry principles to develop more sustainable synthetic routes for (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol. This includes using renewable feedstocks, optimizing reaction conditions to reduce waste, and employing biocatalytic methods that mimic natural processes. Such approaches align with global efforts to minimize environmental impact while maintaining high standards of chemical synthesis.

The analytical characterization of (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol is another critical aspect that has seen significant advancements. Modern analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy provide detailed information about purity, structure confirmation, and impurity profiling. These tools are indispensable for ensuring that pharmaceutical products meet stringent quality requirements.

In conclusion, (R)-1-3-(Methylamino)-1-(2-thienyl)propyl-2-naphthalenol (CAS No. 1346616-98-5) represents a fascinating compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its potential biological activities continue to be explored through both experimental and computational studies. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.